Cas no 1795409-87-8 (4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine)

• Product Name: 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine
• CAS No: 1795409-87-8
• MF: C₂₅H₂₃N₅O₂
• MW: 425.482424974442
• CID: 5405323
• Update Time: 2025-06-08

4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• phenyl-[1-(1-phenyl-5-pyrrol-1-yltriazole-4-carbonyl)piperidin-4-yl]methanone
• 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine

• Inchi： 1S/C25H23N5O2/c31-23(19-9-3-1-4-10-19)20-13-17-29(18-14-20)25(32)22-24(28-15-7-8-16-28)30(27-26-22)21-11-5-2-6-12-21/h1-12,15-16,20H,13-14,17-18H2
• InChI Key： AXEAPDRULYDCNX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(C1CCN(C(C2=C(N3C=CC=C3)N(C3=CC=CC=C3)N=N2)=O)CC1)=O

Additional information on 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine

Introduction to 4-Benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine (CAS No. 1795409-87-8)

4-Benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine, with the CAS number 1795409-87-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidines and incorporates a benzoyl group, a phenyl-substituted triazole, and a pyrrole moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine is characterized by its intricate arrangement of functional groups. The piperidine ring provides a flexible backbone that can adopt various conformations, which is crucial for its interactions with biological targets. The benzoyl group adds aromaticity and hydrophobicity, while the triazole and pyrrole moieties contribute to the compound's overall polarity and reactivity. These structural elements collectively enhance the compound's pharmacological properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine has also shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound possesses antiproliferative activity against several cancer cell lines, including breast cancer and colorectal cancer. The mechanism underlying this activity is believed to involve the induction of apoptosis through the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

The pharmacokinetic profile of 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine has been extensively studied to understand its bioavailability and metabolic stability. In vitro experiments using human liver microsomes have shown that this compound exhibits favorable metabolic stability and low clearance rates. Additionally, in vivo studies in animal models have demonstrated good oral bioavailability and a prolonged half-life, which are desirable attributes for a potential drug candidate.

To further evaluate the safety and efficacy of 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine, several preclinical studies have been conducted. These studies have assessed the compound's toxicity profile using various endpoints such as acute toxicity, genotoxicity, and organ toxicity. The results indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

In conclusion, 4-benzoyl-1-[1-phenyl-5-(1H-pyrrol-1-y)-l-H-t-r-i-a-z-o-l-e-4-carbonyl]piperidine (CAS No. 1795409-87-8) represents a promising lead compound with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research continues to explore its full therapeutic potential and optimize its formulation for clinical use.